Cas no 1261584-74-0 (3-Chloro-4'-fluoro-2'-hydroxypropiophenone)

• Product Name: 3-Chloro-4'-fluoro-2'-hydroxypropiophenone
• CAS No: 1261584-74-0
• MF: C₉H₈ClFO₂
• MW: 202.610025405884
• CID: 4797378
• Update Time: 2025-08-05

3-Chloro-4'-fluoro-2'-hydroxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4'-fluoro-2'-hydroxypropiophenone

• Inchi： 1S/C9H8ClFO2/c10-4-3-8(12)7-2-1-6(11)5-9(7)13/h1-2,5,13H,3-4H2
• InChI Key： MWIQMJJLCLQNBT-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC(=CC=1O)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3

Additional information on 3-Chloro-4'-fluoro-2'-hydroxypropiophenone

Introduction to 3-Chloro-4'-fluoro-2'-hydroxypropiophenone (CAS No. 1261584-74-0)

3-Chloro-4'-fluoro-2'-hydroxypropiophenone, identified by its Chemical Abstracts Service (CAS) number 1261584-74-0, is a significant intermediate in the realm of organic synthesis and pharmaceutical development. This compound, characterized by its chloro, fluoro, and hydroxyl substituents on a propiophenone backbone, has garnered attention due to its versatile reactivity and potential applications in the synthesis of biologically active molecules.

The structural motif of 3-Chloro-4'-fluoro-2'-hydroxypropiophenone positions it as a valuable precursor in the construction of more complex scaffolds. The presence of both electron-withdrawing and electron-donating groups facilitates a range of chemical transformations, making it a staple in synthetic organic chemistry. In particular, the chloro and fluoro substituents enhance its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing carbon-carbon and carbon-nitrogen bonds, respectively.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug design. The fluorine atom, due to its ability to modulate metabolic stability and binding affinity, is frequently incorporated into pharmaceuticals to improve their efficacy and pharmacokinetic properties. 3-Chloro-4'-fluoro-2'-hydroxypropiophenone serves as a key building block for accessing such fluorinated derivatives, which are being actively explored for their therapeutic potential.

In the context of drug discovery, 3-Chloro-4'-fluoro-2'-hydroxypropiophenone has been utilized in the synthesis of kinase inhibitors, which are critical targets for treating various cancers and inflammatory diseases. The hydroxyl group on the propiophenone ring provides a nucleophilic site for further functionalization, enabling the attachment of pharmacophoric units that interact with specific protein targets. For instance, modifications at the hydroxyl position have been shown to enhance binding affinity to tyrosine kinases, a family of enzymes implicated in cell signaling pathways.

Moreover, the compound's versatility extends to the field of agrochemicals. Fluorinated phenols are known for their enhanced bioactivity and resistance to degradation, making them attractive for developing novel pesticides and herbicides. 3-Chloro-4'-fluoro-2'-hydroxypropiophenone can be transformed into various derivatives that exhibit potent activity against plant pathogens while maintaining environmental safety.

The synthesis of 3-Chloro-4'-fluoro-2'-hydroxypropiophenone typically involves multi-step organic transformations starting from readily available aromatic precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed oxidation processes, have been employed to achieve high yields and purity. These techniques not only streamline the production process but also enable access to complex derivatives with tailored properties.

Recent research has also explored the role of 3-Chloro-4'-fluoro-2'-hydroxypropiophenone in polymer chemistry. Its incorporation into polymer backbones can impart unique functionalities, such as fluorescence or photochemical reactivity, which are useful in materials science applications. For example, fluorinated phenols have been used to develop light-emitting polymers (LEPs) for organic electronics and stimuli-responsive materials that can undergo reversible conformational changes upon exposure to external stimuli.

The pharmaceutical industry continues to leverage 3-Chloro-4'-fluoro-2'-hydroxypropiophenone as a scaffold for discovering novel therapeutics. Its structural features allow for facile derivatization into molecules with diverse biological activities. For instance, modifications at the chloro or fluoro positions can fine-tune lipophilicity and metabolic stability, while alterations at the hydroxyl group can enhance binding interactions with biological targets. This flexibility makes it an indispensable tool in medicinal chemistry pipelines.

In conclusion,3-Chloro-4'-fluoro-2'-hydroxypropiophenone (CAS No. 1261584-74-0) is a multifaceted compound with broad applications across organic synthesis, pharmaceutical development, and materials science. Its unique structural attributes enable a wide range of chemical transformations, making it a cornerstone in the synthesis of biologically active molecules. As research progresses, further exploration of its derivatives is expected to yield novel compounds with enhanced therapeutic efficacy and industrial utility.